![molecular formula C11H15NO4S B4112063 3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid](/img/structure/B4112063.png)
3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid
Overview
Description
3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid, also known as IBMSA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. IBMSA is a sulfonamide-based compound that has been synthesized using different methods.
Mechanism of Action
3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid is believed to exert its biological activity by inhibiting the activity of enzymes, such as carbonic anhydrase and urease. It has also been found to interact with DNA and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit different biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, which is involved in the regulation of acid-base balance in the body. This compound has also been found to inhibit the activity of urease, which is involved in the breakdown of urea in the body. In addition, this compound has been found to induce apoptosis in cancer cells and exhibit anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid has several advantages for lab experiments, including its easy synthesis method and its potential applications in different fields. However, this compound has some limitations, including its low solubility in water, which can affect its bioavailability and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid, including the investigation of its potential applications in drug design and delivery, the development of new synthetic methods for this compound, and the investigation of its potential toxicity in vivo. In addition, the investigation of the structure-activity relationship of this compound can provide insight into its biological activity and potential applications.
Scientific Research Applications
3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid has been investigated for its potential applications in different fields, including medicinal chemistry, material science, and analytical chemistry. This compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. It has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and as a fluorescent probe for the detection of metal ions.
Properties
IUPAC Name |
4-methyl-3-(propan-2-ylsulfamoyl)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-7(2)12-17(15,16)10-6-9(11(13)14)5-4-8(10)3/h4-7,12H,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADORIPGIBUBNAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.